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Compound of Interest

3-Chlorophenylhydrazine
Compound Name:
hydrochloride

Cat. No.: B146399

An In-depth Technical Guide to 3-Chlorophenylhydrazine Hydrochloride: Physical and
Chemical Properties for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Chlorophenylhydrazine hydrochloride (CAS No: 2312-23-4), a key
intermediate in organic synthesis and drug discovery. This document is intended for
researchers, scientists, and professionals in the field of drug development, offering detailed
data, experimental protocols, and visualizations to support laboratory work and theoretical
understanding. The information compiled herein covers its chemical identity, physical
characteristics, reactivity, and established analytical and synthesis methodologies.

Chemical Identity and Structure

3-Chlorophenylhydrazine hydrochloride is the hydrochloride salt of 3-
chlorophenylhydrazine. The salt form enhances its stability and solubility in aqueous solutions,
making it a convenient precursor for various chemical transformations.[1]

e IUPAC Name: (3-chlorophenyl)hydrazine;hydrochloride[2]

¢ Synonyms: (3-Chlorophenyl)hydrazine monohydrochloride, m-Chlorophenylhydrazine
hydrochloride, N-(3-Chlorophenyl)hydrazine hydrochloride[1]
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e CAS Number: 2312-23-4[3][4]
e Molecular Formula: CeHsCI2N2 (also represented as CeH7CIN2-HCI)[4][5]
e InChl Key: CRRIAWUJYMLJOE-UHFFFAOYSA-N[3][5]

Physical and Chemical Properties

The physical and chemical properties of 3-Chlorophenylhydrazine hydrochloride are
summarized in the tables below, providing a clear reference for experimental design and

handling.
Table 1: Physical Properties
Property Value Source(s)

White to cream or pale brown
Appearance ) 516171
crystalline powder

Molecular Weight 179.05 g/mol [41[8]
Melting Point 240-245 °C (decomposes) [319]
Boiling Point 266 °C at 760 mmHg [3]
Solubility Soluble in water and methanol [1][6]
Flash Point 114.7 °C [3]
Vapor Pressure 0.00887 mmHg at 25 °C [3]

Table 2: Chemical and Safety Properties
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Property Value Source(s)
LogP 3.20090 [3]
Stable under recommended
Stability storage conditions. Air and [6][10]
moisture sensitive.
Incompatible Materials Strong oxidizing agents [9][10]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H334 (May cause
allergy or asthma symptoms or
breathing difficulties if inhaled)

[6]19]

Signal Word

Danger

[3](8]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Chlorophenylhydrazine

hydrochloride are crucial for its application in research and development.

Synthesis Protocol: Diazotization and Reduction of 3-

Chloroaniline

A common method for synthesizing 3-Chlorophenylhydrazine hydrochloride involves the

diazotization of 3-chloroaniline, followed by a reduction of the resulting diazonium salt.[11]

Materials:

3-Chloroaniline

Sodium Nitrite (NaNO2)

Concentrated Hydrochloric Acid (HCI)

Sodium Metabisulfite (Na2S20s) or Stannous Chloride (SnClz2)
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e Sodium Hydroxide (NaOH)
e Deionized Water

e Ice

Procedure:

o Diazotization:

o In a beaker, dissolve 3-chloroaniline in a solution of concentrated hydrochloric acid and
water.[11]

o Cool the mixture to 0-5 °C in an ice bath.[12]

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline
solution, maintaining the temperature below 5 °C.[11][13]

o Stir the mixture for an additional 20-30 minutes after the addition is complete to ensure the
full formation of the diazonium salt.[11]

o Reduction:

o In a separate vessel, prepare a reducing solution. A solution of sodium metabisulfite and
sodium hydroxide in water can be used, with the pH adjusted to between 7 and 9.[11]

o Cool the reducing solution to approximately 15-20 °C.[11]

o Slowly add the previously prepared diazonium salt solution to the reducing solution,
carefully controlling the temperature.[11]

 Hydrolysis and Isolation:

o After the reduction is complete, acidify the reaction mixture by adding concentrated
hydrochloric acid.[11]

o Heat the solution to approximately 90-100 °C for about 30 minutes to hydrolyze the
intermediate.[11]
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o Cool the mixture to below 20 °C to precipitate the 3-Chlorophenylhydrazine
hydrochloride product.[11]

o Collect the solid product by filtration and wash it with cold water.

o Dry the product under vacuum to obtain the final compound.[11]

Analytical Protocol: Purity Assessment by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of 3-Chlorophenylhydrazine hydrochloride and detecting related impurities, such as
positional isomers.[12]

Instrumentation & Conditions:

HPLC System: A system equipped with a UV detector (e.g., Shimadzu LC-PDA system).[12]
e Column: Waters X-Bridge C18 column (250 mm x 4.6 mm, 3.5 um) or equivalent.[12]

o Mobile Phase: A gradient of acetonitrile and a buffered aqueous solution (e.g., phosphate
buffer).

e Flow Rate: Typically 1.0 mL/min.

» Detection Wavelength: UV detection at 239 nm.[12]

e Column Temperature: Maintained at a constant temperature, e.g., 30 °C.
Procedure:

o Standard Preparation: Prepare a standard solution of 3-Chlorophenylhydrazine
hydrochloride of a known concentration in a suitable solvent (e.g., methanol or a mixture of
water and acetonitrile).

o Sample Preparation: Accurately weigh and dissolve the sample to be analyzed in the same
solvent as the standard to achieve a similar concentration.
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e Injection: Inject equal volumes (e.g., 5 pL) of the standard and sample solutions into the
HPLC system.[12]

e Analysis: Record the chromatograms and determine the area of the main peak
corresponding to 3-Chlorophenylhydrazine hydrochloride. Calculate the purity by
comparing the peak area of the sample to that of the standard. Impurities can be identified
by their retention times relative to the main peak and quantified.

Visualizations

Diagrams created using Graphviz (DOT language) illustrate key processes and relationships
involving 3-Chlorophenylhydrazine hydrochloride.

Synthesis Workflow
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Caption: Workflow for the synthesis of 3-Chlorophenylhydrazine hydrochloride.
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Caption: General workflow for HPLC purity analysis.
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Caption: Role as a building block in synthesizing bioactive molecules.

Applications in Research and Drug Development

3-Chlorophenylhydrazine hydrochloride serves as a versatile building block in organic
chemistry, particularly in the synthesis of heterocyclic compounds. Its primary application lies in
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the Fischer indole synthesis to create chlorinated indole derivatives. Furthermore, it is a
precursor for synthesizing various pyrazole-containing compounds, some of which have shown
potential as potent DNA gyrase inhibitors with antibacterial activity.[3] Its utility extends to the
development of other biologically active molecules and dyes.[13]

Handling and Safety

Due to its hazardous nature, 3-Chlorophenylhydrazine hydrochloride must be handled with
appropriate safety precautions.[1]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.[9][10] A NIOSH-approved respirator is recommended if dust formation is
likely.[9][10]

o Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.
[9] Use in a well-ventilated area or under a chemical fume hood.[14] Do not eat, drink, or
smoke when using this product.[6]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[9][10] It is
recommended to store under an inert gas as the compound can be air and hygroscopic.[6]

o First Aid: In case of inhalation, move the person to fresh air. If skin contact occurs, wash off
with soap and plenty of water. For eye contact, flush with water. If swallowed, rinse the
mouth with water. In all cases of exposure, seek medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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